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Compound of Interest

4-(2,4-dimethylphenyl)-4-
Compound Name:

hydroxybutanoic acid
CAS No.: 879059-50-4
Cat. No.: B3162588

Get Quote

Executive Summary
4-(2,4-dimethylphenyl)-4-hydroxybutanoic acid is a gamma-hydroxy acid (
-hydroxy acid) characterized by a butanoic acid backbone substituted at the
-position (C4) with both a hydroxyl group and a 2,4-dimethylphenyl moiety.

It primarily serves as a transient synthetic intermediate or a stable precursor in the formation of

-butyrolactones and pyridazinones. Due to the presence of both a hydroxyl group and a
carboxylic acid within the same molecule, it exhibits complex equilibrium behavior,
spontaneously cyclizing to form 5-(2,4-dimethylphenyl)dihydrofuran-2(3H)-one under acidic or
thermal conditions. In medicinal chemistry, it represents a lipophilic analog of

-hydroxybutyric acid (GHB), potentially exhibiting altered blood-brain barrier permeability and
receptor affinity.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3162588#bc-rfq
https://www.benchchem.com/product/b3162588/docs?utm_src=pdf-body#4-2-4-dimethylphenyl-4-hydroxybutanoic-acid-structural-analysis-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3162588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Data
C
Chemical Formula H
0]
Molecular Weight 208.25 g/mol
IUPAC Name 4-(2,4-dimethylphenyl)-4-hydroxybutanoic acid

Key Precursor

4-(2,4-dimethylphenyl)-4-oxobutanoic acid (CAS
15880-03-2)

Dominant Isomer

Racemic (R/S) at C4; often isolated as the
lactone.[1][2]

Chemical Structure and Isomerism

Molecular Connectivity

The molecule consists of a lipophilic aromatic domain (2,4-dimethylphenyl) linked to a polar

aliphatic tail.

o Aromatic Region: A benzene ring substituted with methyl groups at positions 2 and 4. This

specific substitution pattern (derived from m-xylene) provides steric bulk, influencing the

rotational freedom of the C4-Aryl bond.

 Aliphatic Linker: A 3-carbon chain (propionic acid moiety) attached to the benzylic carbon.

o Functional Groups: A secondary benzylic alcohol at C4 and a terminal carboxylic acid at C1.

Stereochemistry

The C4 carbon is a chiral center. Synthetic routes typically yield the racemate (RS) unless

asymmetric catalysis is employed.

e Prochiral Center: The precursor ketone (C=0) is planar.
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e Reduction: Hydride attack occurs with equal probability from the Re or Si face, yielding a
50:50 mixture of enantiomers.

Synthetic Pathways and Protocols

The synthesis of 4-(2,4-dimethylphenyl)-4-hydroxybutanoic acid follows a classic Friedel-
Crafts Acylation followed by Carbonyl Reduction.

Step 1: Friedel-Crafts Acylation (Regioselective)

m-Xylene reacts with succinic anhydride in the presence of a Lewis acid (

) to form the keto-acid intermediate.

e Reagents: m-Xylene (1,3-dimethylbenzene), Succinic Anhydride, Aluminum Chloride (
).
e Solvent: Dichloromethane (DCM) or Nitrobenzene.

» Regioselectivity: The directing effects of the two methyl groups favor electrophilic aromatic
substitution at the 4-position (ortho to one methyl, para to the other), yielding 4-(2,4-
dimethylphenyl)-4-oxobutanoic acid.

Step 2: Selective Reduction

The keto-group is reduced to a secondary alcohol.
e Reagent: Sodium Borohydride (

) in agueous NaOH or Methanol.

» Conditions: 0°C to Room Temperature.
» Control Point: Stronger reducing agents (e.g.,

) must be avoided to prevent reduction of the carboxylic acid to a primary alcohol (diol
formation).
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Visualization of Synthesis Workflow
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Caption: Synthetic route from m-xylene to the target hydroxy acid, showing the reversible
lactonization pathway.

Physicochemical Properties & Reactivity
The Lactonization Equilibrium

The defining characteristic of

-hydroxy acids is their tendency to undergo intramolecular esterification (cyclization).

¢ Mechanism: The hydroxyl oxygen at C4 attacks the carbonyl carbon of the carboxylic acid
(C1).

o Driving Force: Entropy favors the formation of the stable 5-membered furanone ring.
e pH Dependence:
o Acidic/Neutral (pH < 7): Equilibrium shifts strongly toward the Lactone (neutral, lipophilic).

o Basic (pH > 10): Equilibrium shifts toward the Open-Chain Carboxylate Salt (ionic,
hydrophilic).

Experimental Implication: When isolating this compound, acidification of the reaction mixture
often precipitates the lactone, not the free acid. To maintain the open-chain acid form, the
compound is typically stored as a sodium or potassium salt.

Solubility Profile
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Solvent Behavior

Low (Lactone form dominates and is poorly
Water (Neutral)

soluble).
Water (Basic) High (Forms soluble carboxylate salt).
Ethanol/Methanol Soluble.[2][3]
Dichloromethane Soluble (Lactone form).

Analytical Characterization

To validate the identity of 4-(2,4-dimethylphenyl)-4-hydroxybutanoic acid, researchers
should look for specific spectroscopic signatures. Note that spectra often show mixtures of acid
and lactone unless pH is strictly controlled.

Infrared Spectroscopy (IR)

e O-H Stretch: Broad band at 3200-3500 cm

(Alcohol + Acid H-bonding).

e C=0 Stretch (Acid): ~1710 cm

e C=0 Stretch (Lactone): If cyclization occurs, a sharp band appears at ~1770 cm

(

-lactone characteristic).

Nuclear Magnetic Resonance ( H-NMR)

o Aromatic Region: Three protons. Two doublets and one singlet (or complex multiplet
depending on resolution) corresponding to the 1,2,4-substitution pattern.

e Benzylic Methine (C4-H): A triplet or doublet of doublets at

4.5-5.0 ppm. This shifts downfield if lactonized.
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o Methyl Groups: Two distinct singlets around

2.2-2.4 ppm.

 Aliphatic Chain: Multiplets for the

and
methylene protons (

1.8-2.5 ppm).

Biological and Pharmaceutical Context
While this specific dimethyl derivative is not a marketed drug, it belongs to a class of 4-aryl-4-
hydroxybutanoic acids investigated for two primary activities:

e GHB Receptor Ligands: As a lipophilic analog of

-hydroxybutyric acid (GHB), the addition of the aryl ring facilitates crossing the blood-brain
barrier. Structure-Activity Relationship (SAR) studies suggest that bulky aryl groups at the

-position can modulate affinity for high-affinity GHB binding sites.

o NSAID Metabolites: The structural scaffold resembles metabolites of aryl-propionic acid
NSAIDs (e.g., Fenbufen metabolites), where the

-hydroxy acid is an intermediate in the oxidative degradation or metabolic activation of the
parent drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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